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Compound of Interest

Compound Name: p-Cymene

Cat. No.: B1678584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for p-
Cymene (1-methyl-4-(1-methylethyl)-benzene), a naturally occurring aromatic organic

compound prevalent in over 100 essential oils and a common intermediate in chemical

synthesis.[1] Adherence to strict safety protocols is paramount when handling this chemical to

mitigate potential risks. This document outlines key safety data, detailed experimental

methodologies for hazard assessment, and visual workflows to ensure safe laboratory

practices.

Core Safety and Physical Properties
p-Cymene is a colorless liquid with a characteristic aromatic odor.[2][3] While it is a valuable

compound in various research and development applications, it presents moderate fire hazards

and can cause irritation upon contact.[4][5] Understanding its physical and chemical properties

is the first step in safe handling.

Table 1: Physical and Chemical Properties of p-Cymene
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Property Value References

Molecular Formula C₁₀H₁₄ [6][7]

Molecular Weight 134.22 g/mol [3][7]

Appearance Colorless liquid [2][6]

Odor Characteristic, aromatic [3][6]

Boiling Point 177 °C (350.6 °F) [2][6]

Melting Point -68 °C (-90.4 °F) [2][6]

Density 0.857 g/cm³ at 20 °C [3][4]

Vapor Pressure 1.5 mmHg at 20 °C [8][9]

Vapor Density 4.62 (Air = 1) [2][10]

Solubility in Water Insoluble [1][4]

Toxicological Profile
p-Cymene exhibits low to moderate acute toxicity. The primary routes of exposure are

inhalation, ingestion, and skin contact.[2] Short-term exposure may cause irritation to the skin,

eyes, and respiratory system.[6][8] Ingestion poses an aspiration hazard, which can lead to

chemical pneumonitis.[2][5]

Table 2: Acute Toxicity Data for p-Cymene
Test Species Route Value References

LD₅₀ Rat Oral 4750 mg/kg [5][8]

LD₅₀ Mouse Oral 1695 mg/kg [5][6]

LD₅₀ Rabbit Dermal >5000 mg/kg [11]

LC₅₀ Mouse Inhalation 19500 mg/m³ [5]

LC₅₀ Rat Inhalation (4h) 3 mg/L (ATE) [6]
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LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

LC₅₀ (Lethal Concentration, 50%) is the concentration of a chemical in the air or water that is

expected to cause death in 50% of the test animals.

Flammability and Fire Safety
p-Cymene is a flammable liquid and its vapor can form explosive mixtures with air.[12][13] It is

crucial to handle this chemical away from open flames, sparks, and other sources of ignition.[5]

Table 3: Fire Hazard Data for p-Cymene
Parameter Value References

Flash Point 47 °C (116.6 °F) - Closed Cup [2][5][6]

Autoignition Temperature 435 °C (815 °F) [2][6]

Lower Explosive Limit (LEL) 0.7 % (V) [4][8][12]

Upper Explosive Limit (UEL) 5.6 % (V) [4][8][12]

NFPA 704 Rating
Health: 2, Flammability: 2,

Instability: 0
[10]

The National Fire Protection Association (NFPA) 704 diamond provides a quick visual

representation of the health, flammability, instability, and special hazards of a chemical.

Experimental Protocols
Accurate and reproducible safety data are the bedrock of chemical safety management. The

following sections detail the methodologies for two critical safety assessments: acute oral

toxicity (LD₅₀) and flash point determination.

Acute Oral Toxicity (LD₅₀) Determination (Based on
OECD Guideline 401)
This protocol outlines the classical method for determining the median lethal dose (LD₅₀) of a

substance when administered orally.
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1. Principle: The test substance is administered in graduated single doses to several groups of

experimental animals, with one dose per group.[9] Observations of effects and mortality are

made over a period of 14 days.[9] The LD₅₀ is then determined statistically from the dose-

response data.[9]

2. Test Animals: Healthy, young adult rodents (typically rats or mice) are used.[14] The animals

are acclimatized to laboratory conditions before the study.[15] Prior to dosing, animals are

fasted overnight but have access to water.[15]

3. Dose Administration: The substance is administered orally by gavage in a single dose.[9]

The vehicle used for administering the substance should be non-toxic and should not affect the

absorption of the test substance.[15]

4. Observation: Animals are observed for mortality, signs of toxicity (e.g., tremors, convulsions,

salivation, diarrhea), and changes in body weight for at least 14 days.[9] The time of death is

recorded as precisely as possible.[9]

5. Necropsy: All animals, including those that die during the test and those sacrificed at the

end, undergo a gross necropsy to identify any pathological changes.[9]

6. Data Analysis: The LD₅₀ value is calculated using a recognized statistical method, such as

the Probit or Logit method.

Flash Point Determination by Pensky-Martens Closed
Cup Tester (Based on ASTM D93)
This method determines the lowest temperature at which the application of an ignition source

causes the vapors of a specimen to ignite under specified conditions.[4][12]

1. Apparatus: A manual or automated Pensky-Martens closed-cup apparatus is used,

consisting of a brass test cup, a lid with an opening for an ignition source, a stirrer, and a

heating source.[4]

2. Procedure: A specified volume of the test sample is placed into the test cup.[12] The sample

is then heated at a constant, prescribed rate while being continuously stirred.[12]
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3. Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source

(a small flame) is dipped into the vapor space above the liquid for a short, standardized period.

[12]

4. Flash Point Determination: The flash point is the lowest temperature at which a distinct flash

is observed inside the cup when the ignition source is applied.[12] The final value is corrected

to a standard barometric pressure.[4]

Visualizing Workflows and Pathways
To further aid in the comprehension of complex processes, the following diagrams have been

generated using the DOT language.

p-Cymene Metabolic Pathway in Pseudomonas putida
The biodegradation of p-Cymene by the bacterium Pseudomonas putida involves a series of

enzymatic reactions that convert it into common metabolic intermediates.[10][16]

p-Cymene p-Cumic AlcoholCymA (Monooxygenase) p-Cumic AldehydeCymB (Dehydrogenase) p-CumateCymC (Dehydrogenase) Further
Metabolites

cmt Operon
Enzymes

Click to download full resolution via product page

Caption: Bacterial degradation pathway of p-Cymene.

Experimental Workflow for Flash Point Determination
The following diagram illustrates the key steps involved in determining the flash point of a

chemical using the Pensky-Martens closed-cup method.
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Caption: Workflow for flash point determination.
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Logical Relationship for Safe p-Cymene Handling
This diagram outlines the logical progression of safety considerations and actions for handling

p-Cymene in a laboratory setting.
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Caption: Safe handling procedures for p-Cymene.

Conclusion
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p-Cymene, while a valuable chemical for research and development, requires careful handling

due to its flammability and potential for irritation. By understanding its toxicological and physical

properties, adhering to established experimental protocols for safety assessment, and following

logical safety procedures, researchers can minimize risks and ensure a safe laboratory

environment. This guide serves as a comprehensive resource to support these efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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